Cas no 2230807-01-7 (4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole)

• Product Name: 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole
• CAS No: 2230807-01-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5818393
• PubChem ID: 137965864
• Update Time: 2025-06-08

4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole
• 2230807-01-7
• EN300-2010012

• Inchi： 1S/C12H14N4/c1-2-4-10(5-3-1)8-16-9-12(14-15-16)11-6-13-7-11/h1-5,9,11,13H,6-8H2
• InChI Key： XCPJRTPCOKWWLE-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN(CC3C=CC=CC=3)N=N2)C1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole

Recent Advances in the Study of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole (CAS: 2230807-01-7)

The compound 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole (CAS: 2230807-01-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole as a scaffold for drug discovery. The compound's azetidine and triazole moieties provide a rigid yet flexible framework that can interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein-protein interactions (PPIs) involved in cancer cell proliferation. The researchers utilized a combination of computational docking and in vitro assays to validate its binding affinity for specific oncogenic proteins.

In addition to its anticancer potential, 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole has shown promise in the treatment of neurological disorders. A recent preprint on bioRxiv reported its ability to modulate GABA_A receptors, suggesting potential applications in anxiety and epilepsy. The study employed electrophysiological recordings and behavioral assays in rodent models, revealing dose-dependent effects on neuronal excitability.

The synthetic routes to 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole have also been optimized in recent years. A 2022 paper in Organic Letters described a novel copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach that improved yield and scalability. This advancement is particularly significant for industrial-scale production, as it reduces the need for expensive reagents and minimizes byproduct formation.

Pharmacokinetic studies of 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole have revealed favorable properties, including good oral bioavailability and blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation of the azetidine ring was observed in human liver microsome assays. Current research efforts are focused on developing prodrug strategies to address this limitation.

In conclusion, 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure enables interactions with multiple biological targets, making it a valuable scaffold for further drug development. Future research should focus on structure-activity relationship studies to optimize its pharmacological profile and explore additional therapeutic indications.